3-Hydroxy-1-(o-tolyl)-3-(p-tolyl)-2,3,5,6,7,8-hexahydroimidazo[1,2-a]pyridin-1-ium bromide

• IUPAC Name: 1-(2-methylphenyl)-3-(4-methylphenyl)-5,6,7,8-tetrahydro-2H-imidazo[1,2-a]pyridin-4-ium-3-ol;bromide
• InChI: InChI=1S/C21H25N2O.BrH/c1-16-10-12-18(13-11-16)21(24)15-22(19-8-4-3-7-17(19)2)20-9-5-6-14-23(20)21;/h3-4,7-8,10-13,24H,5-6,9,14-15H2,1-2H3;1H/q+1;/p-1
• InChI Key: NTZHQTUTYJYARK-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)C2(CN(C3=[N+]2CCCC3)C4=CC=CC=C4C)O.[Br-]
• Molecular Formula: C21H25BrN2O
• Molecular Weight: 401.3 g/mol

Description

3-Hydroxy-1-(o-tolyl)-3-(p-tolyl)-2,3,5,6,7,8-hexahydroimidazo[1,2-a]pyridin-1-ium bromide is a useful research compound. Its molecular formula is C21H25BrN2O and its molecular weight is 401.348. The purity is usually 95%.
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Scientific Research Applications

Selective and Sensitive Detection of Metal Ions

Novel water-soluble benzimidazolium salts have been developed as excellent fluorescent probes for the selective and sensitive detection of Fe3+ ions in aqueous media. These compounds, including derivatives of pyridin-1-ium bromide structures, exhibit high selectivity for Fe3+ ions without interference from other metal ions, making them valuable for environmental monitoring and analysis. The detection limit for these probes is below the WHO guidelines for Fe3+ ions in drinking water, demonstrating their potential for real-world applications (Bishnoi & Milton, 2017).

Synthesis Methodologies

Ionic liquids have been employed to promote the one-pot synthesis of 3-aminoimidazo[1,2-a]pyridines, demonstrating an efficient and reusable reaction medium. This approach simplifies the reaction workup and highlights the utility of ionic liquid environments in facilitating organic transformations, including those involving imidazo[1,2-a]pyridine structures (Shaabani, Soleimani, & Maleki, 2006).

Structural and Mechanistic Studies

The structure of related compounds, such as 3-hydroxy-3-phenyl-pyrido[2,1-c][1,4]dihydrooxazinium bromide, has been extensively studied using X-ray diffraction, FTIR, NMR, and DFT methods. These studies provide insight into the molecular geometry, electronic structure, and potential reaction mechanisms, offering a foundation for designing new compounds with desired properties (Szafran, Nowak-Wydra, Katrusiak, & Dega-Szafran, 2006).

Catalysis and Organic Synthesis

The synthesis of zwitterion derivatives of 3-hydroxyimidazo[1,2-a]pyridine through a catalyst-free three-component reaction showcases the versatility of these structures in organic synthesis. This method provides a straightforward approach to synthesizing complex molecules, underscoring the potential of imidazo[1,2-a]pyridine derivatives in catalytic and synthetic chemistry (Ghandi, Moshtaghi, & Abbasi, 2017).